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Introduction
P529, also known as Palomid 529 or RES-529, is a small molecule inhibitor of the

PI3K/Akt/mTOR signaling pathway.[1][2] This pathway is a critical regulator of cell growth,

proliferation, survival, and metabolism, and its dysregulation is a hallmark of many cancers.[3]

P529 uniquely functions as a dual TORC1 and TORC2 inhibitor, effectively blocking both major

complexes of the mTOR kinase.[1] This dual inhibition leads to a comprehensive shutdown of

mTOR signaling, including the suppression of the phosphorylation of key downstream effectors

such as Akt at serine 473 (S473) and the ribosomal protein S6.[4] Western blot analysis is an

indispensable technique for elucidating the mechanism of action of P529 and quantifying its

effects on target proteins within this critical signaling cascade.

These application notes provide a summary of the effects of P529 on the PI3K/Akt/mTOR

pathway and detailed protocols for performing western blot analysis to assess its efficacy.

Data Presentation
The following tables summarize the quantitative effects of P529 on cell growth and protein

phosphorylation as determined by various in vitro studies.

Table 1: Inhibitory Concentration (IC50) of P529 on Cancer Cell Line Growth
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Cell Line Cancer Type IC50 (µM) Reference

Central Nervous

System Cancer
Glioblastoma 5 - 15 [1]

Prostate Cancer
Prostate

Adenocarcinoma
5 - 30 [1]

Table 2: Observed Inhibition of Protein Phosphorylation by P529

Target
Protein

Phosphoryl
ation Site

Cell Line
P529
Concentrati
on

Observed
Effect

Reference

Akt Ser473

Various

Cancer Cell

Lines

5 - 15 µM

Decreased

Phosphorylati

on

[1][2]

S6

Ribosomal

Protein

-

Various

Cancer Cell

Lines

5 - 15 µM

Decreased

Phosphorylati

on

[1][2]

4E-BP1 -

Various

Cancer Cell

Lines

5 - 15 µM

Decreased

Phosphorylati

on

[1][2]

Note: The specific extent of inhibition (e.g., percentage or fold change) can vary depending on

the cell line, experimental conditions, and P529 concentration. Researchers are encouraged to

perform dose-response experiments to determine the optimal concentration for their specific

model.

Signaling Pathway and Experimental Workflow
To visualize the mechanism of P529 and the experimental process, refer to the following

diagrams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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